Cas no 10183-38-7 (H-Leu-Gly-Pro-OH)

• Product Name: H-Leu-Gly-Pro-OH
• CAS No: 10183-38-7
• MF: C₁₃H₂₃N₃O₄
• MW: 285.339423418045
• CID: 1134806
• PubChem ID: 439585
• Update Time: 2025-05-21

H-Leu-Gly-Pro-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[2-[[(2S)-2-amino-4-methylpentanoyl]amino]acetyl]pyrrolidine-2-carboxylic acid
• Leu-Gly-Pro
• CHEMBL1222258
• C01833
• AC1L97MZ
• CTK0D9390
• L-Proline, L-leucylglycyl-
• H-Leu-Gly-Pro-OH
• Leucyl-glycyl-prolin
• 10183-38-7
• DTXSID60331423
• CHEBI:6414
• Q27107199
• SCHEMBL10883760

• Inchi： 1S/C13H23N3O4/c1-8(2)6-9(14)12(18)15-7-11(17)16-5-3-4-10(16)13(19)20/h8-10H,3-7,14H2,1-2H3,(H,15,18)(H,19,20)/t9-,10-/m0/s1
• InChI Key： YFBBUHJJUXXZOF-UWVGGRQHSA-N
• SMILES： OC([C@@H]1CCCN1C(CNC([C@H](CC(C)C)N)=O)=O)=O

Computed Properties

• Exact Mass: 285.16885622g/mol
• Monoisotopic Mass: 285.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Leu-Gly-Pro-OH

H-Leu-Gly-Pro-OH (CAS No. 10183-38-7): A Comprehensive Overview of This Tripeptide Compound

The tripeptide H-Leu-Gly-Pro-OH (CAS No. 10183-38-7) is a biologically active compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and cosmetic research. This peptide, composed of L-leucine, glycine, and L-proline, is widely studied for its potential applications in skin care, wound healing, and as a building block for more complex peptides. In this article, we will delve into the properties, synthesis, applications, and market trends of H-Leu-Gly-Pro-OH, while addressing common questions and search queries related to this compound.

H-Leu-Gly-Pro-OH is a linear tripeptide with the sequence Leu-Gly-Pro, where the N-terminus is free (H-) and the C-terminus is a hydroxyl group (-OH). The presence of proline in its structure makes it particularly interesting due to proline's unique cyclic structure, which influences the peptide's conformational flexibility. This compound is often used in research to study collagen-like peptides, as the Gly-Pro sequence is a common motif in collagen. Researchers frequently search for "H-Leu-Gly-Pro-OH solubility" or "H-Leu-Gly-Pro-OH stability" to understand its behavior in various solvents and conditions.

One of the most searched topics related to H-Leu-Gly-Pro-OH is its role in cosmetic formulations. Due to its potential collagen-stimulating properties, this peptide is being explored as an anti-aging ingredient. Many users inquire about "H-Leu-Gly-Pro-OH in skincare" or "peptides for wrinkle reduction," highlighting the growing interest in bioactive peptides for dermatological applications. Studies suggest that H-Leu-Gly-Pro-OH may help improve skin elasticity and hydration, making it a promising candidate for next-generation cosmetic products.

From a synthetic perspective, H-Leu-Gly-Pro-OH is typically produced using solid-phase peptide synthesis (SPPS) or solution-phase methods. Researchers often look for "H-Leu-Gly-Pro-OH synthesis protocol" or "purity analysis of H-Leu-Gly-Pro-OH" to ensure high-quality production. The compound is usually characterized by techniques such as HPLC, mass spectrometry, and NMR spectroscopy to confirm its identity and purity. Its molecular weight is approximately 285.3 g/mol, and it is generally supplied as a white to off-white powder.

In the pharmaceutical industry, H-Leu-Gly-Pro-OH is investigated for its potential role in wound healing and tissue regeneration. Searches like "H-Leu-Gly-Pro-OH and collagen synthesis" or "peptides for tissue repair" reflect this interest. The Gly-Pro sequence is known to interact with collagen receptors, which could promote fibroblast activity and extracellular matrix production. While more research is needed, early studies indicate that this tripeptide could be valuable in developing therapeutic agents for chronic wounds or connective tissue disorders.

The market for bioactive peptides, including H-Leu-Gly-Pro-OH, is expanding rapidly due to increasing demand in cosmetics, nutraceuticals, and biomedical research. Companies specializing in peptide synthesis often list this compound in their catalogs, and buyers frequently search for "H-Leu-Gly-Pro-OH suppliers" or "buy H-Leu-Gly-Pro-OH online." Pricing can vary depending on purity and quantity, with research-grade samples typically ranging from $50 to $200 per gram. As peptide-based therapies gain traction, the demand for high-quality H-Leu-Gly-Pro-OH is expected to rise.

Storage and handling of H-Leu-Gly-Pro-OH are also common concerns among researchers. The peptide should be stored at -20°C in a dry environment to maintain stability. Queries such as "how to store H-Leu-Gly-Pro-OH" or "H-Leu-Gly-Pro-OH shelf life" are frequently encountered. Proper storage ensures that the peptide retains its biological activity over time, which is critical for experimental reproducibility.

In summary, H-Leu-Gly-Pro-OH (CAS No. 10183-38-7) is a versatile tripeptide with promising applications in skincare, wound healing, and biochemical research. Its unique sequence, combining leucine, glycine, and proline, makes it a valuable tool for studying collagen-like structures and developing novel therapeutic agents. As interest in peptide-based solutions grows, H-Leu-Gly-Pro-OH is likely to remain a focal point for researchers and industry professionals alike.